Cas no 566154-59-4 (1-cycloheptyl-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-cycloheptyl-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 566154-59-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD03834533
• CID: 348350
• PubChem ID: 3238408
• Update Time: 2025-04-19

1-cycloheptyl-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-cycloheptyl-5-oxo-
• 1-cycloheptyl-5-oxopyrrolidine-3-carboxylic acid
• 1-Cycloheptyl-5-oxo-pyrrolidine-3-carboxylic acid
• MFCD03834533
• SR-01000103854-1
• SMR000033651
• EN300-70837
• MLS000047641
• LS-06332
• Z234897333
• EU-0033334
• AKOS000266504
• SCHEMBL5843614
• DTXSID70390521
• BB 0239318
• AKOS016341897
• HMS2277N09
• 566154-59-4
• CHEMBL396994
• 1-cycloheptyl-5-oxopyrrolidine-3-carboxylicacid
• SR-01000103854
• 1-cycloheptyl-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD03834533
• Inchi： 1S/C12H19NO3/c14-11-7-9(12(15)16)8-13(11)10-5-3-1-2-4-6-10/h9-10H,1-8H2,(H,15,16)
• InChI Key： DSIJZEFRTBQDCQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1CCCCCC1

Computed Properties

• Exact Mass: 225.13657
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 165-167 °C
• Boiling Point: 433.1±38.0 °C at 760 mmHg
• Flash Point: 215.7±26.8 °C
• PSA: 57.61
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

1-cycloheptyl-5-oxopyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines